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Compound of Interest

Compound Name: Chk2-IN-2

cat. No.: B15583443

For Researchers, Scientists, and Drug Development Professionals

Introduction

Checkpoint Kinase 2 (Chk2) is a critical serine/threonine kinase that functions as a tumor
suppressor by playing a pivotal role in the DNA damage response pathway.[1] Upon activation
by upstream kinases such as ATM in response to DNA double-strand breaks, Chk2
phosphorylates a variety of downstream substrates to initiate cell cycle arrest, DNA repair, and
apoptosis, thereby maintaining genomic stability.[1][2] Dysregulation of the Chk2 signaling
pathway is implicated in various cancers, making it an attractive target for therapeutic
intervention.

Chk2-IN-2 is a selective inhibitor of Chk2 with potential anticancer activity.[3] These application
notes provide detailed information on the stability and storage of Chk2-IN-2, along with
protocols for its use in common experimental assays.

Physicochemical Properties of Chk2-IN-2

A summary of the key physicochemical properties of Chk2-IN-2 is presented in the table below.
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Property Value Reference
Molecular Formula C20H19Fs5NsO [11[3]
Molecular Weight 482.41 g/mol [1][3]

CAS Number 2984543-29-3 [11[3]
Appearance Solid [4]

3-amino-N-[(3S,5S)-5-
fluoropiperidin-3-yl]-6-[5-fluoro-
2-[1-(2,2,2-

IUPAC Name ) [1]
trifluoroethyl)pyrazol-4-yl]-4-
pyridinyl]pyrazine-2-

carboxamide

Stability and Storage

Detailed quantitative stability data for Chk2-IN-2 is not readily available in the public domain.
The manufacturer, MedChemExpress, ships the product at room temperature and advises
storing it under the recommended conditions found in the Certificate of Analysis.[3] As this
document is not publicly accessible, the following are general best-practice guidelines for the
storage and handling of similar small molecule inhibitors.

Storage of Solid Compound:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/171906356
https://www.medchemexpress.com/chk2-in-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/171906356
https://www.medchemexpress.com/chk2-in-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/171906356
https://www.medchemexpress.com/chk2-in-2.html
https://www.targetmol.com/attachment/sds/212215650410561556/T86051
https://pubchem.ncbi.nlm.nih.gov/compound/171906356
https://www.benchchem.com/product/b15583443?utm_src=pdf-body
https://www.medchemexpress.com/chk2-in-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Condition Recommendation
For long-term storage, it is recommended to
Temperature store the solid compound at -20°C.[5][6] For

short-term storage, 4°C is acceptable.[5]

Environment

Store in a dry, dark place.[7][8] The compound
should be kept in a tightly sealed container to
prevent moisture absorption and degradation.[8]

Use of a desiccator is advised.[6]

Shipping

While long-term storage requires low
temperatures, many stable compounds are
shipped at ambient temperature for the duration

of transit without compromising their integrity.

Storage of Stock Solutions:

Condition Recommendation
Dimethyl sulfoxide (DMSQO) is a common solvent
Solvent for creating high-concentration stock solutions of
many organic small molecules.[9]
Store DMSO stock solutions at -20°C or -80°C
Temperature .
for long-term stability.[6][9]
It is highly recommended to aliquot the stock
, ] solution into single-use volumes to avoid
Aliquoting

repeated freeze-thaw cycles, which can lead to

degradation of the compound.[6][10]

Stability in DMSO

As a general guideline, stock solutions of small
molecules in DMSO can be stable for up to 3
months at -20°C.[9] However, the specific
stability of Chk2-IN-2 in solution has not been
reported and should be determined empirically if

necessary.
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Disclaimer: The storage and stability information provided above is based on general best
practices for research chemicals. It is imperative to consult the manufacturer's specific
recommendations provided in the product's Certificate of Analysis and Safety Data Sheet
(SDS) for authoritative guidance.

Signaling Pathway
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In Vitro Assay Cellular Assay
Grepare Chk2-IN-2 serial dilutions Culture and plate cells
' '
(Set up kinase reaction with enzyme and substrate Pre-treat with Chk2-IN-2
' '
Cnitiate reaction with ATP Induce DNA damage (e.g., EtoposideD
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(Detect kinase activity (e.g., ADP-Glo) Lyse cells and quantify protein)
' '
(Calculate IC50 value Western blot for p-Chk2 and total Chkz)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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